Cas no 166405-50-1 (Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-)
166405-50-1 structure
Product Name:Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
CAS No:166405-50-1
MF:C16H17NO4S
MW:319.37548327446
CID:1347080
PubChem ID:780739
Update Time:2025-04-20
Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]-
- 4-[(2,4,6-trimethylphenyl)sulfonylamino]benzoic acid
- 166405-50-1
- Oprea1_801732
- AB00075164-01
- SR-01000198493
- Oprea1_242449
- Z45512299
- 4-{[(2,4,6-trimethylphenyl)sulfonyl]amino}benzoic acid
- CBDivE_008047
- STK982218
- SR-01000198493-1
- AP-263/09021037
- AKOS001027284
- 4-[(mesitylsulfonyl)amino]benzoic acid
- DTXSID80354735
-
- Inchi: 1S/C16H17NO4S/c1-10-8-11(2)15(12(3)9-10)22(20,21)17-14-6-4-13(5-7-14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
- InChI Key: JXAHGEJYVXYTAF-UHFFFAOYSA-N
- SMILES: S(C1C(C)=CC(C)=CC=1C)(NC1C=CC(C(=O)O)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 319.08791
- Monoisotopic Mass: 319.08782920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 91.8Ų
Experimental Properties
- PSA: 83.47
Benzoic acid, 4-[[(2,4,6-trimethylphenyl)sulfonyl]amino]- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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